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buxaminol E buxaminol E
Brand Name: Vulcanchem
CAS No.: 14155-76-1
VCID: VC0084517
InChI: InChI=1S/C26H44N2O/c1-16(27)23-21(29)15-26(5)20-10-9-19-17(14-18(20)12-13-25(23,26)4)8-11-22(28(6)7)24(19,2)3/h12,14,16,19-23,29H,8-11,13,15,27H2,1-7H3/t16-,19+,20+,21+,22-,23-,25+,26-/m0/s1
SMILES: CC(C1C(CC2(C1(CC=C3C2CCC4C(=C3)CCC(C4(C)C)N(C)C)C)C)O)N
Molecular Formula: C26H44N2O
Molecular Weight: 400.6 g/mol

buxaminol E

CAS No.: 14155-76-1

Main Products

VCID: VC0084517

Molecular Formula: C26H44N2O

Molecular Weight: 400.6 g/mol

buxaminol E - 14155-76-1

CAS No. 14155-76-1
Product Name buxaminol E
Molecular Formula C26H44N2O
Molecular Weight 400.6 g/mol
IUPAC Name (6S,8R,11R,12S,14R,15S,16R)-15-[(1S)-1-aminoethyl]-6-(dimethylamino)-7,7,12,16-tetramethyltetracyclo[9.7.0.03,8.012,16]octadeca-1(18),2-dien-14-ol
Standard InChI InChI=1S/C26H44N2O/c1-16(27)23-21(29)15-26(5)20-10-9-19-17(14-18(20)12-13-25(23,26)4)8-11-22(28(6)7)24(19,2)3/h12,14,16,19-23,29H,8-11,13,15,27H2,1-7H3/t16-,19+,20+,21+,22-,23-,25+,26-/m0/s1
Standard InChIKey AJPLABZESIJHMG-OTKPAKDNSA-N
Isomeric SMILES C[C@@H]([C@H]1[C@@H](C[C@@]2([C@@]1(CC=C3[C@H]2CC[C@@H]4C(=C3)CC[C@@H](C4(C)C)N(C)C)C)C)O)N
SMILES CC(C1C(CC2(C1(CC=C3C2CCC4C(=C3)CCC(C4(C)C)N(C)C)C)C)O)N
Canonical SMILES CC(C1C(CC2(C1(CC=C3C2CCC4C(=C3)CCC(C4(C)C)N(C)C)C)C)O)N
Synonyms buxaminol E
PubChem Compound 167012
Last Modified Nov 11 2021
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